Cas no 394223-86-0 (6-Methoxy-1,5-Naphthyridin-4-Yl Trifluoromethanesulfonate)

• Product Name: 6-Methoxy-1,5-Naphthyridin-4-Yl Trifluoromethanesulfonate
• CAS No: 394223-86-0
• MF: C₁₀H₇F₃N₂O₄S
• MW: 308.233791589737
• CID: 1507769
• PubChem ID: 11255265
• Update Time: 2025-06-18

6-Methoxy-1,5-Naphthyridin-4-Yl Trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 6-methoxy-1,5-naphthyridin-4-yl ester
• 1,1,1-trifluoromethanesulfonic acid 6-methoxy-[1,5]-naphthyridin-4-yl ester
• 1,1,1-trifluoromethanesulfonic acid 6-methoxy[1,5]naphthyridin-4-yl ester
• Trifluoro-methanesulfonic acid 6-methoxy-[1,5]-naphthyridin-4-yl ester
• trifluoro-methanesulfonic acid 6-methoxy-[1,5]naphthyridin-4-yl ester
• 6-Methoxy-1,5-naphthyridin-4-yl trifluoromethanesulfonate, AldrichCPR
• (6-methoxy-1,5-naphthyridin-4-yl) trifluoromethanesulfonate
• SCHEMBL590466
• 6-Methoxy[1,5]naphthyridin-4-yl trifluoromethanesulfonate
• DB-114001
• trifluoromethanesulfonic acid 6-methoxy-[1,5]naphthyridin-4-yl ester
• 1,1,1-trifluoromethane sulfonic acid 6-methoxy[1,5]naphthyridin-4-yl ester
• 1,1,1-Trifluoromethanesulfonic acid 6-methoxy-[1,5]naphthyridin-4-yl ester
• trifluoromethanesulphonic acid 6-methoxy-[1,5]naphthyridin-4-yl ester
• 6-(methyloxy)-1,5-naphthyridin-4-yl trifluoromethanesulfonate
• 1,1,1-Trifluoro-methanesulfonic acid 6-methoxy-[1,5]naphthyridin-4-yl ester
• 6-methoxy-1,5-naphthyridin-4-yl trifluoromethanesulfonate
• 394223-86-0
• 6-Methoxy-1,5-Naphthyridin-4-Yl Trifluoromethanesulfonate

• Inchi： 1S/C10H7F3N2O4S/c1-18-8-3-2-6-9(15-8)7(4-5-14-6)19-20(16,17)10(11,12)13/h2-5H,1H3
• InChI Key： PPZNNZQHBXZAPS-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=CC=NC2=CC=C(N=C12)OC

Computed Properties

• Exact Mass: 308.00791
• Monoisotopic Mass: 308.00786237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 86.8Ų

Experimental Properties

• PSA: 78.38

Additional information on 6-Methoxy-1,5-Naphthyridin-4-Yl Trifluoromethanesulfonate

Introduction to 6-Methoxy-1,5-Naphthyridin-4-Yl Trifluoromethanesulfonate (CAS No. 394223-86-0) in Modern Chemical and Pharmaceutical Research

The compound 6-Methoxy-1,5-Naphthyridin-4-Yl Trifluoromethanesulfonate, identified by the CAS number 394223-86-0, represents a significant advancement in the field of heterocyclic chemistry and pharmaceutical development. This trifluoromethanesulfonate derivative of 6-methoxy-1,5-naphthyridine has garnered considerable attention due to its unique structural properties and versatile applications in medicinal chemistry. The presence of both methoxy and trifluoromethanesulfonate functional groups enhances its reactivity and potential utility in the synthesis of biologically active molecules.

6-Methoxy-1,5-Naphthyridine is a nitrogen-containing heterocycle that serves as a privileged scaffold in drug discovery. Its rigid bicyclic structure provides a stable framework for further functionalization, making it an attractive candidate for designing novel therapeutic agents. The introduction of a trifluoromethanesulfonate group at the 4-position introduces electron-withdrawing effects and improves solubility, which are critical factors in pharmaceutical formulations. These modifications have been strategically employed to enhance binding affinity and metabolic stability, key attributes for successful drug candidates.

Recent studies have highlighted the importance of 6-Methoxy-1,5-Naphthyridin-4-Yl Trifluoromethanesulfonate in the development of small-molecule inhibitors targeting various biological pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The trifluoromethanesulfonate moiety plays a pivotal role in modulating enzyme-substrate interactions by influencing both electronic and steric properties. This has led to the discovery of potent and selective inhibitors with improved pharmacokinetic profiles.

The pharmaceutical industry has increasingly leveraged advanced synthetic methodologies to explore the potential of 6-Methoxy-1,5-Naphthyridin-4-Yl Trifluoromethanesulfonate. Techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient construction of complex derivatives, expanding the chemical space available for drug design. Additionally, computational modeling has been employed to predict binding affinities and optimize molecular structures, accelerating the discovery process. These advancements underscore the compound's significance as a building block in modern medicinal chemistry.

In addition to its role in oncology research, 6-Methoxy-1,5-Naphthyridin-4-Yl Trifluoromethanesulfonate has been investigated for its antimicrobial properties. The structural features of this compound contribute to its ability to disrupt bacterial cell membranes and inhibit vital enzymatic pathways. Preliminary studies suggest that derivatives exhibit activity against resistant strains of Gram-positive bacteria, offering a promising alternative to conventional antibiotics. This dual functionality as both an anti-cancer agent and an antimicrobial makes it a versatile tool for therapeutic intervention.

The synthesis of 6-Methoxy-1,5-Naphthyridin-4-Yl Trifluoromethanesulfonate involves multi-step organic transformations that highlight the compound's synthetic complexity. Key steps include nucleophilic substitution reactions followed by protection-deprotection strategies to achieve regioselective functionalization. The use of high-purity starting materials and controlled reaction conditions is essential to ensure high yields and minimal side products. These synthetic challenges have driven innovation in catalytic systems and purification techniques, contributing to the overall efficiency of production processes.

From a regulatory perspective, the handling and commercialization of 6-Methoxy-1,5-Naphthyridin-4-Yl Trifluoromethanesulfonate must adhere to stringent safety standards. While not classified as a hazardous material under current regulations, proper storage conditions are necessary to prevent degradation due to moisture or light exposure. Manufacturers must implement rigorous quality control measures to ensure batch-to-batch consistency, which is critical for pharmaceutical applications where purity is paramount.

The future prospects for 6-Methoxy-1,5-Naphthyridin-4-Yl Trifluoromethanesulfonate are promising, with ongoing research exploring its potential in neurodegenerative diseases and inflammatory disorders. The compound's ability to modulate biological pathways through precise structural modifications makes it an ideal candidate for targeted therapy development. Collaborative efforts between academia and industry are expected to yield novel derivatives with enhanced therapeutic efficacy and reduced side effects.

In conclusion,6-Methoxy-1,5-Naphthyridin-4-Yl Trifluoromethanesulfonate (CAS No. 394223-86-0) represents a cornerstone in contemporary chemical research with far-reaching implications for drug discovery and development. Its unique structural features and functional versatility have positioned it as a key intermediate in synthesizing biologically active molecules with significant therapeutic potential across multiple disease areas.